Cas no 2171195-28-9 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylhexanamidoacetic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylhexanamidoacetic acid
• CAS No: 2171195-28-9
• MF: C₂₆H₃₂N₂O₅S
• MW: 484.607686042786
• CID: 6508183
• PubChem ID: 165878609
• Update Time: 2025-08-03

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylhexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylhexanamidoacetic acid
• 2171195-28-9
• EN300-1528029
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-[2-(methylsulfanyl)ethyl]hexanamido]acetic acid

• Inchi： 1S/C26H32N2O5S/c1-3-4-13-23(25(31)28(14-15-34-2)16-24(29)30)27-26(32)33-17-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,22-23H,3-4,13-17H2,1-2H3,(H,27,32)(H,29,30)/t23-/m0/s1
• InChI Key： ZSGISWVCWWPROH-QHCPKHFHSA-N
• SMILES： S(C)CCN(CC(=O)O)C([C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 484.20319330g/mol
• Monoisotopic Mass: 484.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 121Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylhexanamidoacetic acid

Research Brief on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylhexanamidoacetic acid (CAS: 2171195-28-9)

In recent years, the compound 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylhexanamidoacetic acid (CAS: 2171195-28-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the methylsulfanyl moiety suggests its utility in solid-phase peptide synthesis (SPPS) and as a building block for more complex bioactive molecules.

Recent studies have focused on optimizing the synthesis and purification of this compound to enhance its yield and purity, which are critical for its application in high-throughput screening and drug discovery. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its physicochemical properties and ensure batch-to-batch consistency. These efforts are pivotal in establishing 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylhexanamidoacetic acid as a reliable reagent for pharmaceutical research.

One of the key findings from recent research is the compound's role in facilitating the synthesis of peptide conjugates with improved stability and bioavailability. The methylsulfanyl group, in particular, has been shown to enhance the lipophilicity of peptide derivatives, thereby improving their membrane permeability. This property is especially valuable in the development of orally administered peptide drugs, which traditionally face challenges related to poor absorption and rapid degradation in the gastrointestinal tract.

Furthermore, the Fmoc-protected amino acid derivative has been utilized in the design of novel drug delivery systems. Researchers have demonstrated its compatibility with various polymer-based carriers, enabling the controlled release of therapeutic peptides. This approach has shown promise in preclinical models for treating chronic diseases such as diabetes and cancer, where sustained drug delivery is essential for therapeutic efficacy.

In addition to its applications in drug development, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylhexanamidoacetic acid has also been investigated for its potential as a biochemical tool. Its ability to selectively modify proteins and peptides has made it a valuable reagent in proteomics and chemical biology studies. For instance, it has been used to introduce thioether linkages into peptides, enabling the study of protein-protein interactions and the development of targeted therapeutics.

Despite these advancements, challenges remain in scaling up the production of this compound and ensuring its cost-effectiveness for industrial applications. Ongoing research aims to address these issues by exploring alternative synthetic routes and optimizing reaction conditions. Collaborative efforts between academia and industry are expected to drive further innovations in this area, paving the way for the broader adoption of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylhexanamidoacetic acid in pharmaceutical and biotechnology applications.

In conclusion, the compound 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-2-(methylsulfanyl)ethylhexanamidoacetic acid (CAS: 2171195-28-9) represents a promising candidate for advancing peptide-based drug discovery and development. Its unique structural attributes and versatile applications underscore its potential to contribute to the next generation of therapeutic agents. Future research will likely focus on expanding its utility and addressing the remaining challenges in its synthesis and application.